Cas no 64798-38-5 (1-chloro-4-(2-isocyanatopropan-2-yl)benzene)

1-Chloro-4-(2-isocyanatopropan-2-yl)benzene is a versatile aromatic isocyanate compound characterized by the presence of a reactive isocyanate group and a chloro-substituted benzene ring. Its molecular structure, featuring a tertiary carbon center adjacent to the isocyanate functionality, enhances stability while maintaining reactivity for polyurethane and polyurea synthesis. The chloro substituent offers additional functionalization potential for further derivatization in specialty polymer applications. This compound is particularly useful in coatings, adhesives, and elastomers, where controlled cross-linking and tailored material properties are required. Its balanced reactivity and structural features make it suitable for high-performance formulations requiring precise chemical modification.

1-chloro-4-(2-isocyanatopropan-2-yl)benzene structure

64798-38-5 structure

Product Name:1-chloro-4-(2-isocyanatopropan-2-yl)benzene

CAS No:64798-38-5

MF:C₁₀H₁₀ClNO

MW:195.645501613617

CID:1682598

PubChem ID:13118323

Update Time:2025-05-27

1-chloro-4-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-chloro-4-(1-isocyanato-1-methylethyl)-
- 1-chloro-4-(2-isocyanatopropan-2-yl)benzene
- NMBDVZRQVRHVDR-UHFFFAOYSA-N
- SCHEMBL4022711
- DB-087649
- 1-chloro-4-(1-isocyanato-1-methylethyl)benzene
- 64798-38-5
- EN300-1720514
- p-chloro-alpha,alpha-dimethylbenzyl isocyanate
- DTXSID00519344
- Inchi： 1S/C10H10ClNO/c1-10(2,12-7-13)8-3-5-9(11)6-4-8/h3-6H,1-2H3
- InChI Key： NMBDVZRQVRHVDR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C)(C)N=C=O

Computed Properties

Exact Mass: 195.0452
Monoisotopic Mass: 195.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 29.4Å²

Experimental Properties

PSA: 29.43

1-chloro-4-(2-isocyanatopropan-2-yl)benzene Pricemore >>

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